Cas no 2229579-37-5 (4-(5-bromo-2-fluoropyridin-3-yl)butanal)

• Product Name: 4-(5-bromo-2-fluoropyridin-3-yl)butanal
• CAS No: 2229579-37-5
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5974706
• PubChem ID: 165643649
• Update Time: 2025-06-14

4-(5-bromo-2-fluoropyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-fluoropyridin-3-yl)butanal
• 2229579-37-5
• EN300-1909286

• Inchi： 1S/C9H9BrFNO/c10-8-5-7(3-1-2-4-13)9(11)12-6-8/h4-6H,1-3H2
• InChI Key： SMJOSGVTFMPQBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCCC=O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on 4-(5-bromo-2-fluoropyridin-3-yl)butanal

Recent Advances in the Application of 4-(5-Bromo-2-fluoropyridin-3-yl)butanal (CAS: 2229579-37-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(5-bromo-2-fluoropyridin-3-yl)butanal (CAS: 2229579-37-5) has recently emerged as a critical intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and chemical probes. This aldehyde derivative, featuring a bromo-fluoropyridine scaffold, exhibits unique reactivity that enables its incorporation into diverse pharmacophores. Recent studies highlight its utility in constructing covalent inhibitors, PROTACs (Proteolysis Targeting Chimeras), and fluorescent tags for biological imaging.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing irreversible kinase inhibitors targeting EGFR T790M mutants. The electrophilic aldehyde group facilitated covalent binding to cysteine residues, while the bromo-fluoropyridine moiety allowed subsequent cross-coupling reactions for further derivatization. Researchers achieved nanomolar potency against resistant cancer cell lines, with the compound serving as a key building block in optimizing drug-like properties.

In chemical biology applications, 2229579-37-5 has been employed as a versatile handle for bioorthogonal labeling. A Nature Chemical Biology report detailed its use in creating fluorogenic probes through [4+2] cycloaddition with tetrazines, enabling real-time visualization of intracellular targets. The electron-withdrawing effects of both bromine and fluorine atoms were found to enhance reaction kinetics by 3-fold compared to non-halogenated analogs.

Structural-activity relationship (SAR) studies utilizing this compound have revealed important insights into pyridine-based drug design. Computational modeling combined with cryo-EM analysis showed that the fluoropyridine ring engages in unique halogen bonding interactions with protein backbone carbonyls, a feature exploited in recent antiviral compound development against SARS-CoV-2 main protease.

The synthetic accessibility of 4-(5-bromo-2-fluoropyridin-3-yl)butanal has been improved through novel catalytic methods. A 2024 ACS Catalysis paper described a palladium-catalyzed carbonylative coupling approach that reduced production costs by 40% while maintaining >99% purity. This advancement supports scale-up for preclinical development of several candidate molecules derived from this scaffold.

Ongoing clinical trials include two antibody-drug conjugates (ADCs) where 2229579-37-5 derivatives serve as linker payloads. Phase I data presented at ASCO 2024 showed promising tumor-selective delivery, with the bromine atom enabling precise conjugation control through oxidative addition chemistry. The fluoropyridine component contributes to serum stability, addressing a common limitation in ADC development.

Future directions include exploring this scaffold's potential in targeted protein degradation and as a basis for bifunctional chemical degraders. Its unique combination of reactivity handles positions it as a valuable tool for next-generation therapeutic modalities in oncology, inflammation, and infectious diseases.